Cas no 22913-26-4 (methyl thiophene-3-carboxylate)

• Product Name: methyl thiophene-3-carboxylate
• CAS No: 22913-26-4
• Molecular Formula: C₆H₆O₂S
• Molecular Weight: 142.17564
• MDL: MFCD06203810
• CID: 52171
• PubChem ID: 24883385

methyl thiophene-3-carboxylate Properties

Names and Identifiers

• Methyl 3-thiophenecarboxylate
• Methyl Thiophene-3-carboxylate
• 3-methoxycarbonylthiophene
• 3-thiophene carboxylic acid methyl ester
• methyl 4-thiophenecarboxylate
• Thiophen-3-carbonsaeure-methylester
• thiophene-3-carboxylic acid methyl ester
• 3-Thiophenecarboxylicacid, methyl ester
• PB18711
• methyl 3-thiophene carboxylate
• J-513115
• Methyl 3-thiophenecarboxylate #
• SY019965
• methyl-3-thenoate
• DS-14554
• 3-Thiophenecarboxylic acid, methyl ester
• AKOS008982175
• M2627
• CS-W007570
• Methyl 3-thiophenecarboxylate, 97%
• GEO-04563
• thiophene-3-carboxylate methyl ester
• J-014897
• FT-0659612
• InChI=1/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H
• SCHEMBL236021
• 22913-26-4
• MFCD06203810
• DTXSID20341583
• A816420
• 3-methoxy carbonyl-thiophene
• EN300-90170
• (2,5-DIMETHYL-PHENOXY)-ACETICACIDHYDRAZIDE
• methylthiophene-3-carboxylate
• DB-002800
• METHYL THIOPHEN-3-CARBOXYLATE

• MDL： MFCD06203810
• InChIKey： ZTRAEMILTFNZSM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H3
• SMILES： O=C(C1=CSC=C1)OC

Computed Properties

• Exact Mass: 142.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 142.00885060g/mol
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• LogP: 1.53470
• PSA: 54.54000
• Refractive Index: n20/D 1.5380(lit.)
• Boiling Point: 91°C/17mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• Color/Form: Light yellow liquid
• Solubility: Not determined
• λmax: 239(Hexane)(lit.)
• Density: 1.174 g/mL at 25 °C(lit.)

methyl thiophene-3-carboxylate Security Information

• Symbol:
• WGK Germany：2
• Safety Instruction： S26; S36/37
• Risk Phrases：R36/37/38; R43
• Dangerous goods sign：
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 36/37/38-43
• Signal Word：Warning

methyl thiophene-3-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%